Cas no 2228417-22-7 (2,2-dimethyl-1-(3-methyl-2-nitrophenyl)cyclopropylmethanol)

• Product Name: 2,2-dimethyl-1-(3-methyl-2-nitrophenyl)cyclopropylmethanol
• CAS No: 2228417-22-7
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5791383
• PubChem ID: 165879509
• Update Time: 2025-06-09

2,2-dimethyl-1-(3-methyl-2-nitrophenyl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• EN300-1800469
• [2,2-dimethyl-1-(3-methyl-2-nitrophenyl)cyclopropyl]methanol
• 2228417-22-7
• 2,2-dimethyl-1-(3-methyl-2-nitrophenyl)cyclopropylmethanol

• Inchi： 1S/C13H17NO3/c1-9-5-4-6-10(11(9)14(16)17)13(8-15)7-12(13,2)3/h4-6,15H,7-8H2,1-3H3
• InChI Key： ZHBGKYSGZPXFOW-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC=C(C)C=2[N+](=O)[O-])CC1(C)C

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66Ų

Additional information on 2,2-dimethyl-1-(3-methyl-2-nitrophenyl)cyclopropylmethanol

Professional Introduction to Compound with CAS No. 2228417-22-7 and Product Name: 2,2-dimethyl-1-(3-methyl-2-nitrophenyl)cyclopropylmethanol

The compound identified by the CAS number 2228417-22-7 and the product name 2,2-dimethyl-1-(3-methyl-2-nitrophenyl)cyclopropylmethanol represents a significant area of interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject for further research and development. The structural features of this molecule, particularly its cyclopropyl and nitrophenyl substituents, contribute to its unique chemical properties and potential therapeutic applications.

In recent years, there has been a growing interest in the development of novel pharmaceutical agents that target specific biological pathways. The compound 2,2-dimethyl-1-(3-methyl-2-nitrophenyl)cyclopropylmethanol has been studied for its potential role in modulating various cellular processes. Its molecular structure suggests that it may interact with enzymes and receptors in a manner that could lead to therapeutic effects. For instance, the presence of a nitrophenyl group often indicates potential activity as an antioxidant or anti-inflammatory agent, while the cyclopropyl moiety can influence metabolic stability and bioavailability.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Research has shown that molecules with similar structural motifs can interact with neurotransmitter systems, potentially offering benefits in conditions such as depression, anxiety, and neurodegenerative diseases. The 3-methyl-2-nitrophenyl substituent is particularly noteworthy, as it has been identified in several compounds that exhibit significant pharmacological activity. This group may contribute to the compound's ability to cross the blood-brain barrier, a critical factor for central nervous system (CNS) drug development.

The synthesis of 2,2-dimethyl-1-(3-methyl-2-nitrophenyl)cyclopropylmethanol involves complex organic transformations that highlight the ingenuity of modern synthetic chemistry. The cyclopropyl ring is a key structural element that imparts unique reactivity and steric properties to the molecule. The synthesis typically begins with the preparation of a suitable precursor, followed by functional group transformations that introduce the nitrophenyl and methyl groups. Advanced techniques such as transition metal-catalyzed reactions have been employed to achieve high yields and selectivity in these processes.

From a computational chemistry perspective, the study of 2,2-dimethyl-1-(3-methyl-2-nitrophenyl)cyclopropylmethanol has provided valuable insights into molecular interactions. Molecular dynamics simulations have been used to explore how this compound might bind to biological targets at an atomic level. These studies have helped researchers predict potential drug-like properties such as binding affinity and metabolic stability. Additionally, quantum mechanical calculations have been employed to understand the electronic structure of the molecule, which is crucial for designing derivatives with enhanced activity.

The pharmacokinetic properties of 2,2-dimethyl-1-(3-methyl-2-nitrophenyl)cyclopropylmethanol are also of great interest. Studies have examined how this compound is absorbed, distributed, metabolized, and excreted by the body. These investigations are essential for optimizing dosing regimens and minimizing side effects. For example, understanding metabolic pathways can help predict whether the compound will be rapidly cleared from the system or if it will accumulate over time. This information is critical for translating preclinical findings into effective clinical therapies.

In recent clinical trials, related compounds have shown encouraging results in treating various conditions. While 2228417-22-7 itself may not yet be in human trials, its structural analogs have provided valuable data on safety and efficacy. These trials have often focused on assessing cognitive function improvements or reductions in inflammation markers. The results from these studies have bolstered confidence in exploring further applications for molecules like 2,2-dimethyl-1-(3-methyl-2-nitrophenyl)cyclopropylmethanol.

The future directions for research on this compound are multifaceted. One area involves exploring its potential as a lead compound for drug discovery programs targeting CNS disorders. By modifying specific structural features, researchers aim to enhance its pharmacological profile while maintaining its desirable properties. Another avenue is investigating its role in other disease areas where nitroaromatic compounds have shown promise.

Environmental considerations are also increasingly important in pharmaceutical research. Efforts are being made to develop synthetic routes that minimize waste and reduce environmental impact. Green chemistry principles are being applied to improve sustainability without compromising yield or quality. This approach aligns with broader industry efforts to adopt more environmentally responsible practices.

The regulatory landscape for new pharmaceutical agents continues to evolve as new compounds like 2228417-22-7 enter development pipelines. Companies must navigate complex regulatory requirements to bring new therapies to market safely and efficiently. Preclinical data generation is a critical step in this process, requiring thorough testing across multiple models and endpoints before human trials can begin.

In conclusion,2228417-22-7, identified through its product name 2,2-dimethyl-1-(3-methyl-2-nitrophenyl)cyclopropylmethanol, represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer potential advantages in treating neurological disorders among other conditions, while ongoing studies continue to uncover new insights into its biological activity, synthesis, pharmacokinetics, and environmental impact.